![molecular formula C11H27NSi B063685 N,N-Dimethyltriisopropylsilylamine CAS No. 181231-66-3](/img/structure/B63685.png)
N,N-Dimethyltriisopropylsilylamine
Overview
Description
N,N-Dimethyltriisopropylsilylamine is an organic silicon compound with the molecular formula C11H27NSi . It is also known as TMIS . The compound is a triisopropylsilyl protected tertiary amine .
Molecular Structure Analysis
The molecular weight of this compound is 201.42 g/mol . The InChI string representation isInChI=1S/C11H27NSi/c1-9(2)13(10(3)4,11(5)6)12(7)8/h9-11H,1-8H3
. The SMILES string representation is CC(C)SiC)(C(C)C)N(C)C
. Physical And Chemical Properties Analysis
This compound has a refractive index of n20/D 1.451 (lit.) . It has a boiling point of 76-78°C/8mmHg (lit.) and a melting point of 27-30°C (lit.) . The density of the compound is 0.833 g/mL at 25°C (lit.) .Scientific Research Applications
1. Wastewater Treatment
Mitch and Sedlak (2004) explored the use of tertiary amines, such as N,N-Dimethyltriisopropylsilylamine, in wastewater treatment. They found that these amines are effective in reducing N-nitrosodimethylamine (NDMA) precursors during chloramination processes in municipal wastewater treatment plants. Strategies suggested include the removal of ammonia to preclude chloramine formation and the use of filtration and reverse osmosis to remove associated precursors (Mitch & Sedlak, 2004).
2. Pharmaceutical Research
In pharmaceutical research, Prozorovskii et al. (2004) mentioned the use of N,N-dimethyl-(2-N',N'-dimethylaminomethylpyridyl-3)carbamate dihydrochloride, which is related to this compound, in the development of new drugs. This compound was used to create "aminostigmine," a drug that underwent clinical testing for potential therapeutic applications (Prozorovskii et al., 2004).
3. Metallamacrocycle Formation in Chemistry
Álvarez, García‐Rodríguez, and Miguel (2016) conducted studies on metallamacrocycles, where this compound and similar compounds were used to derive iminopyridine complexes from amino acids and peptides. This research contributes to understanding the formation and application of metallamacrocycles in various chemical processes (Álvarez et al., 2016).
4. Proteomics and Neuropeptide Sequencing
Fu and Li (2005) utilized this compound-related compounds in proteomics, particularly for de novo sequencing of neuropeptides. This technique aids in identifying peptides and understanding their functions in biological systems (Fu & Li, 2005).
Safety and Hazards
Mechanism of Action
Target of Action
N,N-Dimethyltriisopropylsilylamine, also known as (Dimethylamino)triisopropylsilane, is a triisopropylsilyl protected tertiary amine
Mode of Action
This process can protect reactive groups in organic compounds during chemical reactions .
Result of Action
The molecular and cellular effects of this compound’s action are likely to be dependent on the specific organic compounds it interacts with. By forming silyl derivatives, it can protect reactive groups in these compounds, potentially influencing their reactivity and the outcome of chemical reactions .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it reacts rapidly with moisture, water, and protic solvents . Therefore, it should be handled and stored in a dry, controlled environment to maintain its stability and efficacy .
Properties
IUPAC Name |
N-methyl-N-tri(propan-2-yl)silylmethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H27NSi/c1-9(2)13(10(3)4,11(5)6)12(7)8/h9-11H,1-8H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDGLSXXPVKFUJI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)[Si](C(C)C)(C(C)C)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H27NSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50399552 | |
Record name | N,N-Dimethyltriisopropylsilylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50399552 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.42 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
181231-66-3 | |
Record name | N,N-Dimethyl-1,1,1-tris(1-methylethyl)silanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=181231-66-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N,N-Dimethyltriisopropylsilylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50399552 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,N-Dimethyltriisopropylsilylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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